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Compound of Interest

Compound Name: Leucine, trifluoro-

CAS No.: 27836-86-8

Cat. No.: B14676094

Get Quote

Executive Summary & Chemical Identity
Trifluoroleucine (specifically 5,5,5-Trifluoro-L-leucine or its racemic mixture) is a fluorinated

amino acid analog often used in protein engineering and NMR structural studies. While it

shares structural similarities with natural Leucine, the presence of the trifluoromethyl group (-

CF₃) fundamentally alters its thermal stability and disposal requirements.

The Critical Distinction: Unlike standard amino acids which can often be incinerated with

general organic waste, Trifluoroleucine must be treated as Halogenated Organic Waste.

Chemical Name: 5,5,5-Trifluoro-DL-leucine (or L-isomer)

CAS Number: 2792-72-5[1]

Formula: C₆H₁₀F₃NO₂[1]

Hazard Class: Irritant (Skin/Eye/Respiratory); Non-P-list/Non-U-list (RCRA).

The Science of Disposal: Why Segregation Matters

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14676094#bc-rfq
https://www.scbt.com/p/5-5-5-trifluoro-dl-leucine-2792-72-5
https://www.scbt.com/p/5-5-5-trifluoro-dl-leucine-2792-72-5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14676094?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


As a Senior Application Scientist, I often see researchers default to throwing "biologicals" or

"amino acids" into general non-halogenated solvent waste (e.g., with acetone or ethanol). This

is a critical error for fluorinated compounds.

The Causality of Compliance:

Thermal Stability: The C-F bond is one of the strongest in organic chemistry (approx. 485

kJ/mol). Standard catalytic oxidizers designed for non-halogenated waste often operate at

temperatures insufficient to fully mineralize fluorinated compounds.

Acid Gas Formation: Upon combustion, the fluorine atoms convert to Hydrogen Fluoride

(HF). If this occurs in an incinerator lacking specific caustic scrubbers, the HF will corrode

the facility's refractory lining and stack equipment.

Cost & Efficiency: Mixing a small amount of Trifluoroleucine into a 55-gallon drum of non-

halogenated solvent reclassifies the entire drum as halogenated waste, tripling the disposal

cost.

Trust Metric: By strictly segregating this stream, you protect your facility's infrastructure and

ensure complete destruction of the compound, preventing environmental release of fluorinated

byproducts.

Operational Protocols: Step-by-Step Disposal
A. Solid Waste (Pure Compound & Contaminated Debris)
Applicability: Expired powder, spill cleanup materials, heavily contaminated gloves.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar. Avoid glass if

possible to prevent breakage during transport.

Labeling: Affix a hazardous waste tag immediately.

Primary Constituent: "5,5,5-Trifluoro-DL-leucine"[1][2]

Hazard Checkbox: "Toxic" and "Irritant."

Critical Tag: Write "HALOGENATED SOLID" clearly on the tag.
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Storage: Keep the container closed and stored in a satellite accumulation area (SAA) away

from oxidizers.

B. Liquid Waste (Stock Solutions & HPLC Effluent)
Applicability: Unused stock solutions, reaction mother liquors.

Segregation:DO NOT pour into the "Organic Solvents" or "Non-Halogenated" carboy.

Collection: Dispense into the Halogenated Solvent Waste carboy (usually designated for

Chloroform/DCM/Methylene Chloride).

Compatibility: Trifluoroleucine is compatible with standard halogenated solvents (DCM,

Chloroform) and polar organic solvents (Methanol, DMSO).

Documentation: Log the approximate volume and concentration on the carboy's

accumulation log.

C. Biological Waste (Cell Cultures & Media)
Applicability: E. coli or mammalian cells incorporating Trifluoroleucine.

Note: While the compound is chemical, the matrix is biological. This requires a hybrid

approach.

Deactivation: Add bleach (sodium hypochlorite) to the liquid culture to a final concentration of

10% to kill biological activity. Allow to sit for 30 minutes.

Assessment:

Trace Incorporation (<0.1%): Can generally be solidified and disposed of as Biohazardous

Waste (Incineration). The trace fluorine is usually below the threshold for scrubber

damage in large bio-incinerators.

High Concentration (>0.1% or unconsumed media): After deactivation, filter the biomass.

The liquid filtrate must go to Halogenated Chemical Waste. The solid biomass goes to

Biohazardous Waste.
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Waste Stream Compatibility Matrix
Waste Stream Status for Trifluoroleucine Rationale

Non-Halogenated Solvents FORBIDDEN

Contaminates stream; creates

HF during standard

incineration.

Halogenated Solvents PREFERRED
Facility is equipped with

scrubbers for acid gases.

Biohazardous (Red Bag) CONDITIONAL
Acceptable only for trace

incorporation in biomass.

Sewer / Drain ILLEGAL
Fluorinated organics persist in

water; EPA violation.

Trash / Landfill ILLEGAL Chemical leaching risk.[3]

Visual Workflow: Disposal Decision Tree
The following diagram outlines the logical flow for determining the correct disposal path based

on the state of the material.
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Start: Identify Waste Form

Is it Solid?

Is it Biological
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Deactivate (Bleach/Autoclave)

Yes

DISPOSE: Halogenated
Liquid Waste

No (Stock Solution)

DISPOSE: Halogenated
Solid Waste

Powder/Wipes

Separate Liquid vs Biomass

Filtrate (Media)

DISPOSE: Biohazardous
Waste (Trace Only)

Biomass (Trace)

Click to download full resolution via product page

Caption: Decision logic for segregating Trifluoroleucine waste. Red nodes indicate chemical

incineration streams; Green indicates biological incineration.

Emergency Response: Spill Management
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In the event of a powder spill of Trifluoroleucine:

PPE: Don nitrile gloves, safety goggles, and an N95 dust mask (to prevent inhalation of

fluorinated dust).

Containment: Do not dry sweep. Cover the spill with a damp paper towel to suppress dust

generation.

Cleanup: Scoop the wet material and towels into a wide-mouth jar.

Disposal: Label the jar as "Halogenated Solid Waste - Debris from Spill" and move to the

SAA.

Decontamination: Wipe the surface with a mild soap solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-management-of-trifluoroleucine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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